Cas no 959238-70-1 (1-(Methylamino)methylcyclopentanemethanol)

• Product Name: 1-(Methylamino)methylcyclopentanemethanol
• CAS No: 959238-70-1
• MF: C₈H₁₇NO
• MW: 143.226682424545
• MDL: MFCD09864433
• CID: 1087191
• PubChem ID: 329775219
• Update Time: 2025-11-01

1-(Methylamino)methylcyclopentanemethanol Chemical and Physical Properties

Names and Identifiers

• (1-((Methylamino)methyl)cyclopentyl)methanol
• (1-[(Methylamino)methyl]cyclopentyl)methanol
• [1-(methylaminomethyl)cyclopentyl]methanol
• {1-[(METHYLAMINO)METHYL]CYCLOPENTYL}METHANOL
• CS-0325591
• SCHEMBL16377420
• (1-[(Methylamino)methyl]cyclopentyl)methanol, AldrichCPR
• MFCD09864433
• BS-38778
• AKOS005172369
• CHEMBL4587293
• SB84252
• DTXSID60649358
• 959238-70-1
• FT-0679652
• G74752
• ALBB-010091
• STK506198
• cyclopentanemethanol, 1-[(methylamino)methyl]-
• DA-18633
• 1-(Methylamino)methylcyclopentanemethanol

• MDL： MFCD09864433
• Inchi： 1S/C8H17NO/c1-9-6-8(7-10)4-2-3-5-8/h9-10H,2-7H2,1H3
• InChI Key： SULZFQBYJXFVTO-UHFFFAOYSA-N
• SMILES： OCC1(CNC)CCCC1

Computed Properties

• Exact Mass: 143.13100
• Monoisotopic Mass: 143.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 97.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• Density: 0.941
• Boiling Point: 214.7°C at 760 mmHg
• Flash Point: 71.5°C
• Refractive Index: 1.465
• PSA: 32.26000
• LogP: 1.14940

1-(Methylamino)methylcyclopentanemethanol Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22
• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on 1-(Methylamino)methylcyclopentanemethanol

Recent Advances in the Study of 1-(Methylamino)methylcyclopentanemethanol (CAS: 959238-70-1)

The compound 1-(Methylamino)methylcyclopentanemethanol (CAS: 959238-70-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclopentane backbone and functionalized methylamino and methanol groups, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential mechanisms of action, making it a subject of intense scientific inquiry.

One of the key areas of research has been the optimization of synthetic routes for 1-(Methylamino)methylcyclopentanemethanol. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel, high-yield synthesis method that improves both the efficiency and scalability of production. This advancement is critical for facilitating further pharmacological evaluations and potential clinical applications. The study also highlighted the compound's stability under various physiological conditions, which is a positive indicator for its drug development prospects.

Pharmacological investigations have revealed that 1-(Methylamino)methylcyclopentanemethanol exhibits notable activity as a modulator of specific neurotransmitter systems. Preliminary in vitro and in vivo studies suggest that the compound may have applications in treating neurological disorders, such as depression and anxiety. Researchers have identified its interaction with serotonin and dopamine receptors, although the exact binding affinities and downstream effects are still under investigation. These findings were presented at the 2023 International Conference on Neuroscience and Drug Development, sparking further interest in the compound's therapeutic potential.

In addition to its neurological applications, recent research has explored the compound's potential in oncology. A study conducted by the National Cancer Institute (NCI) demonstrated that 1-(Methylamino)methylcyclopentanemethanol could inhibit the proliferation of certain cancer cell lines, particularly those associated with breast and lung cancers. The mechanism appears to involve the disruption of cellular signaling pathways critical for tumor growth. While these results are preliminary, they provide a strong foundation for future studies aimed at developing targeted cancer therapies.

Despite these promising findings, challenges remain in the development of 1-(Methylamino)methylcyclopentanemethanol as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further preclinical studies. Researchers are currently exploring various formulations and delivery methods to enhance the compound's pharmacokinetic profile. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate progress in this area.

In conclusion, 1-(Methylamino)methylcyclopentanemethanol (CAS: 959238-70-1) represents a compelling candidate for further investigation in both neurological and oncological research. Its unique chemical structure and promising pharmacological properties make it a valuable subject for ongoing and future studies. As research continues to unfold, this compound may hold the key to novel therapeutic strategies for a range of medical conditions.